1-(5-Fluoro-2-methylphenyl)-3-propanoylpiperidin-2-one

Specification

• Molecular Formula: C15H18FNO2
• Molecular Weight: 263.31 g/mol
• IUPAC Name: 1-(5-fluoro-2-methylphenyl)-3-propanoylpiperidin-2-one
• Standard InChI: InChI=1S/C15H18FNO2/c1-3-14(18)12-5-4-8-17(15(12)19)13-9-11(16)7-6-10(13)2/h6-7,9,12H,3-5,8H2,1-2H3
• Standard InChI Key: IFEFSCOZPQYILB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1CCCN(C1=O)C2=C(C=CC(=C2)F)C

Introduction

1-(5-Fluoro-2-methylphenyl)-3-propanoylpiperidin-2-one is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential biological activities. This compound belongs to the class of piperidine derivatives, which are known for their diverse pharmacological effects, including analgesic and anti-inflammatory properties.

Synthesis of 1-(5-Fluoro-2-methylphenyl)-3-propanoylpiperidin-2-one

The synthesis of this compound typically involves multi-step organic reactions, including the formation of the piperidine ring and the introduction of substituents. Common methods include reactions facilitated by fluorinating agents and solvents like dimethylformamide or acetonitrile. The reaction conditions, including temperature and reaction time, are critical for optimizing yields and purity.

Synthesis Steps

• Formation of Piperidine Ring: This step often involves the use of piperidine precursors.

• Introduction of Substituents: This includes adding the fluorinated aromatic ring and the propanoyl group.

• Purification: Techniques such as chromatography may be used to ensure product purity.

Chemical Reactions and Mechanism of Action

1-(5-Fluoro-2-methylphenyl)-3-propanoylpiperidin-2-one can undergo various chemical reactions typical for piperidine derivatives. These reactions often require specific catalysts or bases to facilitate the transformation. The mechanism of action for this compound is not fully elucidated but may involve interactions at specific biological targets, potentially influencing pathways related to neurotransmission or enzyme inhibition.

Potential Biological Targets

• Neurotransmission Pathways: Compounds with similar structures have shown potential in modulating neurotransmitter activity.

• Enzyme Inhibition: The fluorinated and propanoyl groups may contribute to binding affinity and selectivity for enzymes.

Potential Applications

Research into 1-(5-Fluoro-2-methylphenyl)-3-propanoylpiperidin-2-one suggests potential applications in various scientific fields, including medicinal chemistry and pharmacology. Its unique structure and potential biological activities make it a candidate for therapeutic applications, particularly in areas where piperidine derivatives have shown promise.

Therapeutic Areas

Therapeutic Area	Potential Application
Analgesia	Pain relief due to analgesic properties of piperidine derivatives.
Anti-Inflammation	Treatment of inflammatory conditions.
Neurological Disorders	Potential for modulating neurotransmitter pathways.

Analytical Techniques

Analytical techniques such as nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry (MS) are commonly employed to confirm the identity and purity of synthesized compounds. These methods provide detailed structural information and help in assessing the compound's quality.

Techniques Used

• Nuclear Magnetic Resonance Spectroscopy (NMR): Provides detailed information about the molecular structure.

• Mass Spectrometry (MS): Helps in confirming the molecular weight and purity.